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1-(5-Chloro-2-methoxy-4-methylbenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine 1-(5-Chloro-2-methoxy-4-methylbenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine
Brand Name: Vulcanchem
CAS No.: 825608-89-7
VCID: VC0486707
InChI: InChI=1S/C20H25ClN2O3S/c1-14-6-5-7-18(16(14)3)22-8-10-23(11-9-22)27(24,25)20-13-17(21)15(2)12-19(20)26-4/h5-7,12-13H,8-11H2,1-4H3
SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)Cl)C)OC)C
Molecular Formula: C20H25ClN2O3S
Molecular Weight: 408.9g/mol

1-(5-Chloro-2-methoxy-4-methylbenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine

CAS No.: 825608-89-7

Main Products

VCID: VC0486707

Molecular Formula: C20H25ClN2O3S

Molecular Weight: 408.9g/mol

1-(5-Chloro-2-methoxy-4-methylbenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine - 825608-89-7

CAS No. 825608-89-7
Product Name 1-(5-Chloro-2-methoxy-4-methylbenzenesulfonyl)-4-(2,3-dimethylphenyl)piperazine
Molecular Formula C20H25ClN2O3S
Molecular Weight 408.9g/mol
IUPAC Name 1-(5-chloro-2-methoxy-4-methylphenyl)sulfonyl-4-(2,3-dimethylphenyl)piperazine
Standard InChI InChI=1S/C20H25ClN2O3S/c1-14-6-5-7-18(16(14)3)22-8-10-23(11-9-22)27(24,25)20-13-17(21)15(2)12-19(20)26-4/h5-7,12-13H,8-11H2,1-4H3
Standard InChIKey SOKKMHDTGCDEMU-UHFFFAOYSA-N
SMILES CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)Cl)C)OC)C
Canonical SMILES CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)Cl)C)OC)C
PubChem Compound 7312447
Last Modified Nov 11 2021
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